Cas no 56536-96-0 (1-Cyanotetraline)

• Product Name: 1-Cyanotetraline
• CAS No: 56536-96-0
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD08703294
• CID: 56973
• PubChem ID: 10953780
• Update Time: 2025-06-14

1-Cyanotetraline Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydronaphthalene-1-carbonitrile
• 1-Cyano-1,2,3,4-tetrahydronaphthalene
• 1,2,3,4-Tetrahydro-1-naphthalenecarbonitrile
• 1-Cyanotetraline
• 1-Naphthalenecarbonitrile, 1,2,3,4-tetrahydro-
• 1-Cyanotetralin
• Tetralin-1-carbonitrile
• 1-Cyano tetralin
• alpha-Cyanotetraline
• cyanotetralin
• 1-Cyano Tetrahydronaphathalene
• PubChem20556
• cyanotetrahydronaphthalene
• KSC204G0P
• Tetryzoline hydrochloride specified impurity A [EP]
• (1RS)-1,2,3,4-Tetrahydronaphthalene-1
• 1-CyanoTetrahydronaphathalene
• (1RS)-1,2,3,4-Tetrahydronaphthalene-1-carbonitrile (alpha-Cyanotetraline)

• MDL： MFCD08703294
• Inchi： 1S/C11H11N/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7,10H,3,5-6H2
• InChI Key： HMRIXHRQNXHLSL-UHFFFAOYSA-N
• SMILES： N#CC1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 157.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.06
• Melting Point: -35.8°C
• Boiling Point: 111°C/1.5mmHg(lit.)
• Flash Point: 114 ºC
• Refractive Index: 1.5468-1.5505
• PSA: 23.79000
• LogP: 2.63008

1-Cyanotetraline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-Cyanotetraline

Comprehensive Guide to 1-Cyanotetraline (CAS No. 56536-96-0): Properties, Applications, and Industry Insights

1-Cyanotetraline (CAS No. 56536-96-0) is a specialized organic compound belonging to the tetralin family, characterized by the presence of a cyano (-CN) functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the rise of sustainable chemistry and green synthesis trends, researchers are increasingly exploring efficient methods to produce 1-Cyanotetraline derivatives with minimal environmental impact.

The molecular structure of 1-Cyanotetraline combines a naphthalene-like framework with a reactive nitrile group, making it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its potential in developing bioactive compounds, particularly in neurological and metabolic disorder research. A 2023 Journal of Medicinal Chemistry report emphasized its role as a precursor for small-molecule drug discovery, aligning with the growing demand for targeted therapies.

From an industrial perspective, 56536-96-0 has shown promise in material science applications. Its aromatic structure contributes to the development of advanced polymers with enhanced thermal stability—a key requirement for electronics and aerospace components. Manufacturers are optimizing 1-Cyanotetraline production processes to meet the increasing demand from these high-tech sectors while addressing circular economy principles through waste reduction strategies.

Analytical characterization of 1-Cyanotetraline typically involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure precise quality control, especially important for pharmaceutical-grade material. The compound's structure-activity relationship (SAR) has become a focal point in computational chemistry, with researchers using AI-assisted molecular modeling to predict novel derivatives with optimized properties.

Market trends indicate rising interest in nitrile-containing compounds like 1-Cyanotetraline, driven by their utility in cascade reactions and multicomponent synthesis. Formulators appreciate its balance between reactivity and stability, making it valuable for creating specialty chemicals with tailored functionalities. Regulatory agencies worldwide maintain strict guidelines for handling such compounds, emphasizing proper laboratory safety protocols and environmental stewardship practices.

Emerging applications in catalysis research have revealed 1-Cyanotetraline's potential as a ligand precursor in transition metal complexes. This aligns with the chemical industry's shift toward atom-efficient transformations. Additionally, its photophysical properties are being investigated for potential use in organic electronic materials, particularly in OLED technology development.

For researchers sourcing CAS 56536-96-0, understanding its storage conditions and handling requirements remains crucial. The compound typically requires protection from moisture and oxidation, with recommendations for amber glass containers under inert atmosphere. These practical considerations complement the scientific interest in 1-Cyanotetraline's fundamental chemistry and commercial potential.

The future outlook for 1-Cyanotetraline appears promising, with patent analysis showing increased activity around its derivatives. As precision chemistry gains momentum across industries, this compound's role in enabling molecular diversity continues to expand. Ongoing research aims to unlock novel applications while improving synthetic accessibility through continuous flow chemistry approaches and other modern methodologies.